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For Researchers, Scientists, and Drug Development Professionals

Introduction

Octapeptin C1, a member of the octapeptin class of cyclic lipopeptide antibiotics, has garnered
significant interest within the scientific community for its potent antimicrobial activity, particularly
against multidrug-resistant Gram-negative bacteria. This technical guide provides a
comprehensive overview of the core physicochemical properties of Octapeptin C1
hydrochloride, offering crucial data and methodologies for researchers and professionals
engaged in its study and potential therapeutic development.

Chemical and Physical Properties

Octapeptin C1 hydrochloride is a complex molecule comprising a cyclic heptapeptide core
linked to a B-hydroxy fatty acyl side chain. Its fundamental properties are summarized below.

Chemical Structure

The chemical structure of Octapeptin C1 consists of a cyclic peptide of seven amino acids and
a lipid tail.

Physicochemical Data
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A compilation of the key physicochemical data for Octapeptin C1 hydrochloride is presented in
Table 1. It is important to note that while some properties have been experimentally
determined, specific values for pKa and specific rotation are not readily available in the current
literature.

Table 1: Physicochemical Properties of Octapeptin C1 Hydrochloride

Property Value Source/Method
Molecular Formula CsoHs7N13010-XHCI PubChem[1]
Molecular Weight 1030.31 g/mol (free base) PubChem[1]
Appearance Colorless amorphous powder BOC Sciences[2]
Melting Point 200°C (with decomposition) BOC Sciences[2?]

Soluble in Hydrochloric acid.
Specific quantitative data in
N common solvents like water, )
Solubility BOC Sciences[2]
methanol, ethanol, and DMSO
is not readily available in the

literature.

Not experimentally determined
in the literature. Estimated to

pKa have multiple pKa values due N/A
to the presence of several

amine groups.

- ) Not experimentally determined
Specific Rotation ) ] N/A
in the literature.

Experimental Protocols

Detailed methodologies are essential for the accurate characterization and synthesis of
Octapeptin C1 hydrochloride. The following sections outline key experimental protocols.

Synthesis of Octapeptin C1 Hydrochloride

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1677105?utm_src=pdf-body
https://www.benchchem.com/product/b1677105?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octapeptin-C1
https://pubchem.ncbi.nlm.nih.gov/compound/Octapeptin-C1
https://bio-fermen.bocsci.com/product/octapeptin-c1-cas-59217-95-7-351860.html
https://bio-fermen.bocsci.com/product/octapeptin-c1-cas-59217-95-7-351860.html
https://bio-fermen.bocsci.com/product/octapeptin-c1-cas-59217-95-7-351860.html
https://www.benchchem.com/product/b1677105?utm_src=pdf-body
https://www.benchchem.com/product/b1677105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While a specific protocol for Octapeptin C1 hydrochloride is not detailed in the literature, a
representative solid-phase peptide synthesis (SPPS) and purification strategy can be adapted
from the established synthesis of the closely related analog, Octapeptin C4.[3]

Experimental Workflow: Synthesis and Purification of Octapeptin C1 Hydrochloride

Caption: Workflow for the synthesis and purification of Octapeptin C1 hydrochloride.

Determination of Melting Point

The melting point of Octapeptin C1 hydrochloride can be determined using the capillary
method.

Protocol:

A small, finely powdered sample of Octapeptin C1 hydrochloride is packed into a capillary
tube.

e The capillary tube is placed in a melting point apparatus.
e The sample is heated at a controlled rate.

o The temperature at which the substance begins to melt and the temperature at which it is
completely molten are recorded as the melting range.

Determination of Solubility

A standardized protocol to determine the solubility of Octapeptin C1 hydrochloride in various
solvents is crucial for formulation development.

Protocol:

e Add a known excess amount of Octapeptin C1 hydrochloride to a fixed volume of the
solvent to be tested (e.g., water, methanol, ethanol, DMSO) in a sealed vial.

o Agitate the mixture at a constant temperature for a sufficient time to ensure equilibrium is
reached (e.g., 24-48 hours).
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o Centrifuge the suspension to pellet the undissolved solid.
o Carefully withdraw a known volume of the supernatant.

e Quantify the concentration of Octapeptin C1 hydrochloride in the supernatant using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).[4]

Mechanism of Action: Interaction with the Bacterial
Membrane

The primary mechanism of action of Octapeptin C1 involves the disruption of the bacterial cell
membrane. This process can be visualized as a multi-step signaling pathway.

Signaling Pathway: Octapeptin C1 Interaction with the Gram-Negative Bacterial Outer
Membrane

Caption: Proposed mechanism of Octapeptin C1 action on the bacterial outer membrane.

The initial step involves an electrostatic interaction between the positively charged
diaminobutyric acid residues of Octapeptin C1 and the negatively charged phosphate groups
of Lipid A in the bacterial outer membrane. This is followed by the insertion of the hydrophobic
lipid tail into the membrane core, leading to membrane destabilization, increased permeability,
and ultimately, cell death.[5]

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of Octapeptin C1 hydrochloride. While key data on its molecular structure and some physical
properties are available, further experimental determination of its pKa, specific rotation, and
detailed solubility in various solvents is warranted to facilitate its continued development as a
potential therapeutic agent. The outlined experimental protocols offer a starting point for
researchers to consistently synthesize, purify, and characterize this promising antibiotic. A
deeper understanding of its interaction with bacterial membranes will continue to drive the
rational design of next-generation octapeptin analogs with improved efficacy and safety
profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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